1-(6-(Benzyloxy)-2-methylpyridin-3-yl)propan-1-one

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• SMILES: CCC(=O)C1=C(N=C(C=C1)OCC2=CC=CC=C2)C
• InChI: InChI=1S/C16H17NO2/c1-3-15(18)14-9-10-16(17-12(14)2)19-11-13-7-5-4-6-8-13/h4-10H,3,11H2,1-2H3
• InChIKey: LPDLPFZWZFKKAY-UHFFFAOYSA-N

1-(6-(Benzyloxy)-2-methylpyridin-3-yl)propan-1-one: Structural Identity and Pharmacological Baseline

1-(6-(Benzyloxy)-2-methylpyridin-3-yl)propan-1-one (CAS 1355174-20-7) is a trisubstituted pyridine derivative with molecular formula C₁₆H₁₇NO₂ and molecular weight 255.31 g/mol, belonging to the benzyloxy pyridine ketone class . The compound features a 6-benzyloxy substituent, a 2-methyl group, and a 3-propanoyl moiety on the pyridine core, which collectively define its hydrogen bond acceptor/donor profile (2 HBA, 0 HBD) and moderate lipophilicity . While broad biological screening data are sparse in the public domain, entry BDBM50591640 in BindingDB records IC₅₀ values of 15 nM against human histone deacetylase 6 (HDAC6) and 46 nM against human PI3Kα, establishing a measurable dual-target pharmacological baseline [1]. The benzyloxy substitution pattern has been identified in medicinal chemistry literature as a critical determinant of both target potency and metabolic stability in pyridinone-based kinase inhibitor programs [2].

Dual HDAC6/PI3Kα probe Supports epigenetic-kinase crosstalk studies

AUTOTAC benzyloxy pyridine scaffold Low-MW fragment-like entry for autophagy/p62 oligomerization screening

Synthetic building block C-3 propanone handle enables parallel library diversification

• [1] BindingDB. BDBM50591640 / CHEMBL5192518: Affinity Data for HDAC6 (IC₅₀ = 15 nM) and PI3Kα (IC₅₀ = 46 nM). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591640 View Source
• [2] Selness SR, Devraj RV, Monahan JB, et al. Design, synthesis and activity of a potent, selective series of N-aryl pyridinone inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2011, 21(13): 4059–4065. View Source

Why Generic Substitution Cannot Replace This Compound in R&D

Benzyloxy pyridine derivatives bearing different positional substitution patterns, different O-alkyl groups, or alternative C-3 acyl functionalities cannot be assumed to exhibit equivalent target engagement, metabolic stability, or synthetic utility. Published structure–activity relationship (SAR) studies on benzyloxy pyridinone p38 kinase inhibitors demonstrate that both the benzyloxy connectivity and the substitution at the C-6 position of the pyridine ring are critical parameters governing inhibitory potency and metabolic stability, with relatively small structural modifications producing large changes in both parameters [1]. The propanone carbonyl at the C-3 position of this compound provides a reactive handle for further derivatization (e.g., condensation, reduction, Grignard addition) that is not available with the corresponding carboxylic acid, amine, or boronic acid analogs at the same position [2]. Furthermore, the 6-benzyloxy group serves as a protected phenol precursor, enabling late-stage deprotection under hydrogenolysis conditions in a manner not possible with simple methoxy or unsubstituted analogs [2]. These structural features collectively mean that interchange with a positional isomer, a different C-3 substituent analog, or a non-benzyloxy variant is likely to result in divergent pharmacological profiles and incompatible downstream synthetic pathways. The quantitative evidence below identifies the specific dimensions where differentiation is known or inferable from the available literature.

Position Benzyloxy connectivity at C-6 is critical for metabolic stability; 2-, 4-, or 5-benzyloxy isomers may show divergent clearance.

Function C-3 propanone enables direct derivatization; carboxylic acid or amine analogs require additional protection steps, altering synthetic workflow.

Regioisomer 2-Methyl-6-benzyloxy-3-propanone regioisomer defines a specific pharmacophore; 4-methyl or 2-benzyloxy variants may shift kinase selectivity.

• [1] Selness SR, Devraj RV, Monahan JB, et al. Design, synthesis and activity of a potent, selective series of N-aryl pyridinone inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2011, 21(13): 4059–4065. View Source
• [2] AUTOTAC INC. / Seoul National University R&DB Foundation. Benzyloxy pyridine derivatives and uses thereof. US Patent Application Publication No. US 2022/0298113 A1, filed March 18, 2022, published September 22, 2022. View Source

Quantitative Differentiation Evidence

Metabolic Stability Driven by Benzyloxy Connectivity and C-6 Substitution

Selness et al. (2011) demonstrated in a systematic SAR investigation of N-aryl pyridinone p38 kinase inhibitors that the benzyloxy connectivity and the role of the C-6 position are dominant determinants of both inhibitory potency and metabolic stability. Compounds with the 6-benzyloxy substitution pattern were specifically optimized to balance these dual requirements, yielding highly selective pyridinones 2 and 3 that exhibited activity in both acute and chronic in vivo models of inflammation [1]. While the exact compound 1-(6-(benzyloxy)-2-methylpyridin-3-yl)propan-1-one was not a final optimized candidate in this study, the benzyloxy connectivity at the 6-position and C-6 substitution rationale directly informs its differentiated stability profile relative to analogs bearing benzyloxy groups at the 2-, 4-, or 5-positions, where metabolic stability was found to be significantly altered [1].

Metabolic Stability SAR

Class-level

6-Benzyloxy substitution pattern optimized for balanced potency and metabolic stability in pyridinone p38 inhibitors; 2-/4-/5-benzyloxy or unsubstituted analogs showed altered stability.

Reported class-level SAR trend

Exact fold-change values not available; source: Selness et al., 2011

Evidence Dimension	Metabolic stability dependence on benzyloxy connectivity position
Target Compound Data	6-Benzyloxy substitution pattern (as in target compound) optimized for balanced potency and metabolic stability
Comparator Or Baseline	2-Benzyloxy, 4-benzyloxy, and 5-benzyloxy positional isomers; and C-6 unsubstituted analogs
Quantified Difference	SAR trend: benzyloxy connectivity and C-6 substitution critically modulate both potency and metabolic stability (exact fold-change values not available)
Conditions	In vitro microsomal stability assays and in vivo acute/chronic inflammation models (Selness et al., 2011)

Why This Matters

For procurement decisions in medicinal chemistry programs, selecting the 6-benzyloxy positional isomer avoids the unpredictable metabolic stability liabilities documented for alternative benzyloxy connectivity positions, reducing the risk of late-stage attrition in lead optimization.

• [1] Selness SR, Devraj RV, Monahan JB, et al. Design, synthesis and activity of a potent, selective series of N-aryl pyridinone inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2011, 21(13): 4059–4065. View Source

Dual-Target HDAC6 and PI3Kα Inhibitory Profile

BindingDB entry BDBM50591640 (CHEMBL5192518) records the target compound as an inhibitor of both human histone deacetylase 6 (HDAC6) with an IC₅₀ of 15 nM, and human phosphatidylinositol 4,5-bisphosphate 3-kinase catalytic subunit alpha isoform (PI3Kα) with an IC₅₀ of 46 nM [1]. Dual HDAC6/PI3Kα inhibition is a pharmacologically relevant profile distinct from single-target HDAC6 inhibitors (e.g., tubastatin A: HDAC6 IC₅₀ = 15 nM but without PI3Kα activity at comparable concentrations) and single-target PI3Kα inhibitors (e.g., alpelisib: PI3Kα IC₅₀ = 4.6 nM but without HDAC6 activity) [1][2]. This dual profile may offer synergistic anti-proliferative effects in certain cancer contexts not achievable with either single-target modality alone.

Dual HDAC6/PI3Kα

Cross-study comparable

HDAC6 IC₅₀ = 15 nM; PI3Kα IC₅₀ = 46 nM (BindingDB). Comparators: Tubastatin A (HDAC6 only), Alpelisib (PI3Kα only).

Supports dual-target probe context

In vitro enzyme assays; human targets. Dual inhibition within ~3-fold window.

Evidence Dimension	Enzyme inhibition potency
Target Compound Data	HDAC6 IC₅₀ = 15 nM; PI3Kα IC₅₀ = 46 nM
Comparator Or Baseline	Tubastatin A: HDAC6 IC₅₀ = 15 nM; PI3Kα inactive. Alpelisib: PI3Kα IC₅₀ = 4.6 nM; HDAC6 inactive.
Quantified Difference	Target compound: dual HDAC6/PI3Kα inhibition within ~3-fold potency window. Comparators: each single-target selective.
Conditions	In vitro enzyme inhibition assays; HDAC6 and PI3Kα (human, unknown origin); curated by ChEMBL from NIPER

Why This Matters

A compound with dual HDAC6/PI3Kα inhibitory activity is a differentiated chemical probe for studying epigenetic–kinase signaling crosstalk, and procurement of this specific compound enables such investigations without the need to formulate two separate single-target agents.

• [1] BindingDB. BDBM50591640 / CHEMBL5192518: Affinity Data for HDAC6 (IC₅₀ = 15 nM) and PI3Kα (IC₅₀ = 46 nM). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591640 View Source
• [2] Butler KV, Kalin J, Brochier C, et al. Rational design and simple chemistry yield a superior, neuroprotective HDAC6 inhibitor, tubastatin A. Journal of the American Chemical Society, 2010, 132(31): 10842–10846. View Source

Synthetic Utility of the C-3 Propanone Handle

The C-3 propanone (ethyl ketone) group of 1-(6-(benzyloxy)-2-methylpyridin-3-yl)propan-1-one provides a versatile carbonyl handle for ketone-specific transformations—including hydrazone/oxime condensation, reductive amination, Grignard (or organolithium) addition to generate tertiary alcohols, and α-halogenation—that are not accessible with the corresponding carboxylic acid (CAS 1355172-95-0), boronic acid, or amine (CAS 1134328-00-9) analogs at the same ring position [1]. The AUTOTAC patent (US 2022/0298113) explicitly teaches benzyloxy pyridine derivatives as key intermediates for the construction of autophagy-modulating agents, with the benzyloxy group retained as a masked phenol that is removable under hydrogenolysis conditions [1]. The propanone moiety allows C–C bond formation at the 3-position prior to deprotection, whereas the carboxylic acid analog would require prior activation (acid chloride/mixed anhydride formation) and the amine analog would require N-protection/deprotection sequences, adding 1–2 synthetic steps [1].

Synthetic Handle

Supporting evidence

Propanone group enables condensation, Grignard addition, reductive amination. Carboxylic acid/amine analogs require activation or protection steps (est. 1–2 extra steps).

Lowers synthetic step count

Based on AUTOTAC patent (US 2022/0298113) teachings; qualitative comparison.

Evidence Dimension	Synthetic versatility of the C-3 functional group
Target Compound Data	Propanone (ethyl ketone): enables condensation, nucleophilic addition, α-functionalization reactions directly
Comparator Or Baseline	6-(Benzyloxy)-2-methylpyridine-3-carboxylic acid (CAS 1355172-95-0); 6-(benzyloxy)-2-methylpyridin-3-amine (CAS 1134328-00-9); 6-(benzyloxy)-2-methylpyridine-3-boronic acid
Quantified Difference	Estimated 1–2 fewer synthetic steps to achieve C-3 derivatization with propanone vs. carboxylic acid/amine analogs (qualitative assessment based on protecting group requirements)
Conditions	Synthetic chemistry context; AUTOTAC patent US 2022/0298113 A1 teaching benzyloxy pyridine intermediates

Why This Matters

For medicinal chemistry and process chemistry teams, the propanone handle directly reduces step count in library synthesis and scale-up campaigns, translating to lower procurement cost-per-analog and faster SAR cycle times.

• [1] AUTOTAC INC. / Seoul National University R&DB Foundation. Benzyloxy pyridine derivatives and uses thereof. US Patent Application Publication No. US 2022/0298113 A1, filed March 18, 2022, published September 22, 2022. View Source

Entry for Autophagy Modulation Within the AUTOTAC Patent Space

US Patent Application 2022/0298113 (AUTOTAC INC. / Seoul National University R&DB Foundation) discloses a genus of benzyloxy pyridine derivatives as agents for activating autophagy, activating p62 protein, inducing p62 oligomerization, and treating diseases caused by misfolded protein accumulation [1]. The generic Chemical Formula 1 encompasses pyridine scaffolds with benzyloxy substituents optionally combined with various linker and terminal group variations. 1-(6-(Benzyloxy)-2-methylpyridin-3-yl)propan-1-one falls within this structural space and represents a relatively simple, low-molecular-weight (255.31 Da) member of the genus with well-defined physicochemical properties . This differentiates it from more complex, higher-molecular-weight AUTOTAC congeners such as 2-(((5,6-bis(benzyloxy)pyridin-3-yl)methyl)amino)ethan-1-ol, which bears an additional benzyloxy group and an aminoethanol side chain, increasing molecular weight and hydrogen bond donor count [1]. The simpler architecture of the target compound may confer superior membrane permeability and synthetic tractability for hit-to-lead exploration in autophagy programs.

AUTOTAC Genus Fit

Direct head-to-head

Target compound: MW = 255.31 Da, HBD = 0, HBA = 2, rotatable bonds = 5. AUTOTAC comparator (2-((5,6-bis(benzyloxy)pyridin-3-yl)methyl)amino)ethan-1-ol): MW ≈ 394 Da, HBD = 2, HBA = 5, rotatable bonds = 9.

Fragment-like, permeability-advantaged member of genus

Improved Lipinski/Veber parameters; lower HBD supports CNS drug-likeness.

Evidence Dimension	Molecular complexity and drug-likeness within AUTOTAC patent genus
Target Compound Data	MW = 255.31 Da; HBD = 0; HBA = 2; rotatable bonds = 5
Comparator Or Baseline	2-(((5,6-bis(benzyloxy)pyridin-3-yl)methyl)amino)ethan-1-ol: MW ≈ 394 Da; HBD = 2; HBA = 5; rotatable bonds = 9
Quantified Difference	MW reduction of ~139 Da; HBD reduction from 2 to 0; reduced rotatable bond count (5 vs. 9); improved compliance with Lipinski/Veber oral drug-likeness parameters
Conditions	Physicochemical property comparison; AUTOTAC patent US 2022/0298113 A1, Example compounds

Why This Matters

Procurement of the lower-MW, zero-HBD member of the AUTOTAC genus provides a fragment-like, permeability-advantaged starting point for autophagy-targeting drug discovery, particularly for CNS or intracellular proteinopathy indications where molecular weight and hydrogen bonding are constrained.

• [1] AUTOTAC INC. / Seoul National University R&DB Foundation. Benzyloxy pyridine derivatives and uses thereof. US Patent Application Publication No. US 2022/0298113 A1, filed March 18, 2022, published September 22, 2022. View Source

Positional Isomer Specificity and Regioisomeric Differentiation

The target compound, 1-(6-(benzyloxy)-2-methylpyridin-3-yl)propan-1-one, is one of several closely related regioisomers commercially available or documented in the chemical literature. The 4-methyl analog, 1-(6-(benzyloxy)-4-methylpyridin-3-yl)propan-1-one (CAS 1355173-40-8), differs only in the position of the methyl group (C-2 vs. C-4), which alters the electronic environment of the pyridine nitrogen and the steric environment around the propanone group . Similarly, 1-(2-(benzyloxy)pyridin-4-yl)-2-methylpropan-1-one (CAS differing, MW 255.31) repositions the benzyloxy group to the 2-position and moves the acyl group to the 4-position . Published SAR from the p38 kinase pyridinone series confirms that the position of substituents on the pyridine ring (particularly at C-2 vs. C-4 vs. C-6) substantially alters kinase inhibitory activity and selectivity profiles [1]. Therefore, the specific 2-methyl-6-benzyloxy-3-propanone arrangement of the target compound defines a unique chemical space that cannot be assumed equivalent to its regioisomers in any biological assay.

Regioisomer Specificity

Class-level

2-Methyl-6-benzyloxy-3-propanone vs. 4-methyl isomer (CAS 1355173-40-8); methyl positional shift expected to alter kinase selectivity and metabolic stability (Selness et al., 2011).

Regioisomeric context may differ

Direct comparative bioactivity data not publicly available; extrapolated from p38 SAR.

Evidence Dimension	Regioisomeric structural differentiation and expected pharmacological divergence
Target Compound Data	1-(6-(Benzyloxy)-2-methylpyridin-3-yl)propan-1-one: C-2 methyl, C-6 benzyloxy, C-3 propanone
Comparator Or Baseline	1-(6-(Benzyloxy)-4-methylpyridin-3-yl)propan-1-one (CAS 1355173-40-8): C-4 methyl, C-6 benzyloxy, C-3 propanone
Quantified Difference	Structural difference: methyl positional shift from C-2 to C-4. Expected to produce divergent kinase selectivity and metabolic stability based on p38 pyridinone SAR (Selness et al., 2011). Direct comparative bioactivity data not publicly available.
Conditions	Structural comparison; SAR extrapolation from Selness et al., 2011

Why This Matters

When procuring building blocks for kinase or autophagy screens, selecting the correct regioisomer is essential; even a single methyl group shift can redirect target engagement, and the 2-methyl-6-benzyloxy-3-propanone arrangement specifically matches the substitution vectors identified in the AUTOTAC patent genus.

• [1] Selness SR, Devraj RV, Monahan JB, et al. Design, synthesis and activity of a potent, selective series of N-aryl pyridinone inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2011, 21(13): 4059–4065. View Source

Recommended Research and Industrial Applications

AUTOTAC Lead Discovery and p62 Oligomerization Screening

Based on its structural inclusion within the AUTOTAC benzyloxy pyridine patent genus (US 2022/0298113), the target compound serves as a low-molecular-weight (255.31 Da) entry point for screening p62 oligomerization and autophagy activation. Its favorable drug-likeness parameters (0 HBD, 2 HBA, 5 rotatable bonds) make it a suitable fragment-like starting point for hit identification in proteinopathy indications including neurodegenerative diseases and aggregation-prone protein disorders [1].

Dual HDAC6/PI3Kα Chemical Probe Development

With recorded inhibitory activity at HDAC6 (IC₅₀ = 15 nM) and PI3Kα (IC₅₀ = 46 nM) in BindingDB, this compound is a viable starting scaffold for developing dual-target chemical probes to investigate the interplay between histone deacetylation and PI3K/AKT/mTOR signaling in cancer cell models. Its dual profile distinguishes it from single-target chemical probes and supports functional studies where simultaneous modulation of both pathways is hypothesized to produce synergistic anti-proliferative effects [2].

Diversifiable Synthetic Intermediate for Parallel Library Synthesis

The C-3 propanone carbonyl group enables rapid parallel derivatization via condensation with hydrazines/hydroxylamines (to form hydrazones/oximes), reductive amination, or nucleophilic addition of organometallic reagents (Grignard, organolithium). This synthetic versatility supports medicinal chemistry library construction with 1–2 fewer steps compared to the corresponding 3-carboxylic acid or 3-amine analogs, which require activation or protection/deprotection sequences, respectively. The 6-benzyloxy group can be retained as a protected phenol throughout library synthesis and cleaved by hydrogenolysis for final SAR exploration [1][3].

Kinase Inhibitor SAR Exploration Informed by C-6 Substitution

The benzyloxy connectivity at the 6-position of the pyridine ring has been validated in the p38 kinase inhibitor literature as a key determinant of both target potency and metabolic stability. The target compound provides a structurally defined starting point for SAR expansion around the 6-benzyloxy-2-methyl-3-acylpyridine pharmacophore, with the propanone group enabling exploration of acyl chain length and α-substitution effects on kinase selectivity. This scaffold architecture is mechanistically informed by published p38 pyridinone SAR and may be extended to other kinases with similar ATP-binding pocket topology [3].

Application

Selection Property

Validation Focus

Autophagy/p62 oligomerization probe discovery

Low-MW fragment-like architecture (0 HBD, 2 HBA)

p62 oligomerization assay response; autophagy flux endpoints

Epigenetic-kinase crosstalk chemical probe

Dual HDAC6/PI3Kα inhibition profile

Pathway-specific acetylation and AKT phosphorylation readouts

Parallel medicinal chemistry library synthesis

C-3 propanone handle for condensation, Grignard, reductive amination

Step-count efficiency; benzyloxy deprotection compatibility

Kinase inhibitor SAR exploration

6-Benzyloxy-2-methyl-3-acylpyridine pharmacophore informed by p38 SAR

Kinase panel selectivity; microsomal stability assays

• [1] AUTOTAC INC. / Seoul National University R&DB Foundation. Benzyloxy pyridine derivatives and uses thereof. US Patent Application Publication No. US 2022/0298113 A1, filed March 18, 2022, published September 22, 2022. View Source
• [2] BindingDB. BDBM50591640 / CHEMBL5192518: Affinity Data for HDAC6 (IC₅₀ = 15 nM) and PI3Kα (IC₅₀ = 46 nM). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50591640 View Source
• [3] Selness SR, Devraj RV, Monahan JB, et al. Design, synthesis and activity of a potent, selective series of N-aryl pyridinone inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2011, 21(13): 4059–4065. View Source